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Compound of Interest

Compound Name: Thallium(l) sulfate

Cat. No.: B1181138

For Immediate Release

Thallium(l) sulfate (TI=SO4), a compound of significant interest in chemical synthesis and
materials science, possesses a well-defined crystal structure that dictates its physical and
chemical properties. This technical guide provides an in-depth analysis of its crystal structure
and molecular geometry, tailored for researchers, scientists, and professionals in drug
development.

Crystal Structure and Molecular Geometry

Thallium(l) sulfate crystallizes in the orthorhombic system, adopting the same structure as the
B-form of potassium sulfate (B-K2S0Oa4).[1] The ambient-temperature form, 3-TI2SOa4, is
characterized by the space group P n a m.[2] This structure consists of isolated sulfate
tetrahedra and two crystallographically distinct thallium(l) cations.

The sulfate ion (SO42~) maintains its characteristic tetrahedral geometry. The sulfur atom is
covalently bonded to four oxygen atoms. The thallium(l) ions are positioned in the crystal lattice
and exhibit two different coordination environments. One thallium site is coordinated to nine
oxygen atoms, while the other is coordinated to eleven oxygen atoms, forming complex
polyhedra.[1] A notable feature of this crystal structure is that, with the exception of one oxygen
atom, all other atoms are located on mirror planes.[1]

Crystallographic Data
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The following table summarizes the key crystallographic data for the low-temperature B-form of
Thallium(l) sulfate.

Parameter Value
Crystal System Orthorhombic
Space Group Pnam

a 7.821 A

b 10.63 A

c 5.934 A

a 90°

B 90°

Y 90°

Data obtained from the work of Pannetier & Gaultier (1966).[2]

Coordination Environment

The coordination of the thallium(l) and sulfate ions is a critical aspect of the crystal structure.
The diagram below illustrates the logical relationship between the central ions and their
coordinating oxygen atoms.

Coordination Environment in Thallium(l) Sulfate
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A diagram illustrating the coordination of Thallium and Sulfate ions.

Experimental Protocols

The determination of the crystal structure of Thallium(l) sulfate is typically achieved through
single-crystal X-ray diffraction. The general workflow for such an analysis is outlined below.
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Experimental Workflow for Crystal Structure Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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